3-(4-hydroxyphenyl)-2-[(2-iodobenzoyl)amino]acrylic acid

• IUPAC Name: (E)-3-(4-hydroxyphenyl)-2-[(2-iodobenzoyl)amino]prop-2-enoic acid
• InChI: InChI=1S/C16H12INO4/c17-13-4-2-1-3-12(13)15(20)18-14(16(21)22)9-10-5-7-11(19)8-6-10/h1-9,19H,(H,18,20)(H,21,22)/b14-9+
• InChI Key: VKLXLVSWOZIPLZ-NTEUORMPSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(=CC2=CC=C(C=C2)O)C(=O)O)I
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)N/C(=C/C2=CC=C(C=C2)O)/C(=O)O)I
• Molecular Formula: C16H12INO4
• Molecular Weight: 409.17 g/mol

Description

3-(4-hydroxyphenyl)-2-[(2-iodobenzoyl)amino]acrylic acid, also known as IA-2, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 3-(4-hydroxyphenyl)-2-[(2-iodobenzoyl)amino]acrylic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in cells. This compound has been found to inhibit the activity of tyrosine kinases, which are involved in cell signaling pathways. This compound has also been shown to bind to specific proteins and interfere with their function.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis (programmed cell death). This compound has also been shown to have antioxidant properties and to protect cells from oxidative stress. Additionally, this compound has been found to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of 3-(4-hydroxyphenyl)-2-[(2-iodobenzoyl)amino]acrylic acid is its versatility, as it can be used in a variety of scientific research applications. Additionally, this compound is relatively easy to synthesize and purify, making it a cost-effective tool for researchers. However, one limitation of this compound is its potential toxicity, as it has been shown to have cytotoxic effects at high concentrations. Researchers must take precautions to ensure that this compound is used safely in the laboratory.

Future Directions

There are many potential future directions for research involving 3-(4-hydroxyphenyl)-2-[(2-iodobenzoyl)amino]acrylic acid. One area of interest is the development of new applications for this compound in cancer research, as it has been shown to have promising anticancer properties. Additionally, researchers may explore the use of this compound in the development of new imaging techniques for studying cellular structures and protein-protein interactions. Further studies are also needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.

Synthesis Methods

3-(4-hydroxyphenyl)-2-[(2-iodobenzoyl)amino]acrylic acid can be synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis. One common method involves the reaction of 4-hydroxyphenylacetic acid with 2-iodobenzoyl chloride in the presence of a base catalyst. The resulting product is then purified and characterized using various analytical techniques.

Scientific Research Applications

3-(4-hydroxyphenyl)-2-[(2-iodobenzoyl)amino]acrylic acid has been used in a variety of scientific research applications, including as a fluorescent probe for imaging cellular structures and as a tool for studying protein-protein interactions. This compound has also been found to have potential applications in cancer research, as it has been shown to inhibit the growth of certain cancer cells.